Cas no 104700-85-8 (Pentadecanoic acid,14-methyl-, 2,3-dihydroxypropyl ester (9CI))

• Product Name: Pentadecanoic acid,14-methyl-, 2,3-dihydroxypropyl ester (9CI)
• CAS No: 104700-85-8
• MF: C₁₉H₃₈O₄
• MW: 330.502626895905
• CID: 168581
• PubChem ID: 128631
• Update Time: 2025-04-19

Pentadecanoic acid,14-methyl-, 2,3-dihydroxypropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid,14-methyl-, 2,3-dihydroxypropyl ester (9CI)
• 2,3-Dihydroxypropyl 14-methylpentadecanoate
• ACMC-1BQ4H
• AG-D-17265
• Aggreceride B
• CTK4A3241
• Pentadecanoic acid, 14-methyl-, 2,3-dihydroxypropyl ester
• 14-Methylpentadecanoic acid 2,3-dihydroxypropyl ester
• 104700-85-8
• SCHEMBL17866968
• DTXSID20909142

• Inchi： 1S/C19H38O4/c1-17(2)13-11-9-7-5-3-4-6-8-10-12-14-19(22)23-16-18(21)15-20/h17-18,20-21H,3-16H2,1-2H3
• InChI Key： UJXZLNLZBUWQKD-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 330.27714
• Monoisotopic Mass: 330.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols